5-amino-1-(4-methoxyphenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-1,2-dihydro-3H-pyrrol-3-one

• IUPAC Name: 5-imino-1-(4-methoxyphenyl)-4-(4-phenyl-1,3-thiazol-2-yl)-2H-pyrrol-3-ol
• InChI: InChI=1S/C20H17N3O2S/c1-25-15-9-7-14(8-10-15)23-11-17(24)18(19(23)21)20-22-16(12-26-20)13-5-3-2-4-6-13/h2-10,12,21,24H,11H2,1H3
• InChI Key: ZXSHJRHTPDDONI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CC(=C(C2=N)C3=NC(=CS3)C4=CC=CC=C4)O
• Molecular Formula: C20H17N3O2S
• Molecular Weight: 363.4 g/mol

Description

This compound features a pyrrol-3-one core substituted with a 4-methoxyphenyl group at position 1 and a 4-phenyl-1,3-thiazol-2-yl moiety at position 2. Its structural complexity suggests applications in medicinal chemistry, particularly targeting nucleic acids or enzymes, as inferred from its similarity to MALAT1 triple helix-destabilizing agents .

Comparison with Similar Compounds

Core Structural Modifications

• SM16 (5-Amino-1-Cyclopentyl-4-(6-Methyl-1H-Benzo[d]Imidazol-2-yl)-1,2-Dihydro-3H-Pyrrol-3-One): Replacing the 4-phenyl-thiazole with a benzimidazole ring (SM16) alters π-π stacking and hydrogen-bonding capabilities.

• 1-(4-Chlorophenyl)-2-Methyl-2-Phenyl-5-(Thiophen-2-yl)-1,2-Dihydro-3H-Pyrrol-3-One :
  Substitution of thiazole with thiophene () reduces nitrogen-based interactions but increases sulfur-mediated hydrophobic interactions. The chlorophenyl group enhances electron-withdrawing effects, contrasting with the electron-donating methoxy group in the target compound.

Substituent Variations on Thiazole/Thiazole-like Moieties

• 5-Amino-1-(5-Chloro-2,4-Dimethoxyphenyl)-4-(4-Methyl-1,3-Thiazol-2-yl)-1,2-Dihydro-3H-Pyrrol-3-One (CAS 951974-59-7): The 4-methyl-thiazole (vs. Additional methoxy groups on the phenyl ring enhance polarity and solubility .
• 5-Amino-4-(4-Methyl-1,3-Thiazol-2-yl)-1-(2-Phenylethyl)-1,2-Dihydro-3H-Pyrrol-3-One (CAS 213251-30-0): The phenethyl group at position 1 introduces flexibility, possibly improving membrane permeability compared to the rigid methoxyphenyl substituent .

Electronic and Conformational Effects

• 4-(4-Fluorophenyl)-2-(5-(4-Fluorophenyl)-3-(1-(4-Fluorophenyl)-5-Methyl-1H-1,2,3-Triazol-4-yl)-4,5-Dihydro-1H-Pyrazol-1-yl)Thiazole (Compound 5): Fluorine atoms increase electronegativity and metabolic stability. The triazole-pyrazole-thiazole system creates a planar conformation, contrasting with the non-planar orientation observed in the target compound’s derivatives due to steric hindrance from the phenyl-thiazole .

Physicochemical and Pharmacokinetic Properties

Compound	Molecular Weight	Key Substituents	Solubility (Predicted)	LogP (Est.)
Target Compound	~379.4	4-Methoxyphenyl, 4-Phenyl-thiazole	Moderate (polar groups)	2.8
SM16	~325.4	Cyclopentyl, Benzimidazole	Low	3.5
CAS 951974-59-7	365.8	4-Methyl-thiazole, Cl, 2,4-Dimethoxy	High	2.2
CAS 213251-30-0	299.4	Phenethyl, 4-Methyl-thiazole	Moderate	3.1

Notes:

• The methoxyphenyl group in the target compound improves water solubility compared to SM16’s cyclopentyl group.
• Fluorinated analogs (e.g., ) exhibit higher metabolic stability but lower solubility due to increased hydrophobicity.

Preparation Methods

Thiazole Ring Formation

The synthesis typically begins with the preparation of the 4-phenyl-1,3-thiazol-2-yl moiety. A common approach involves the cyclocondensation of thiourea derivatives with α-haloketones. For example:

• Reaction of 1-methylthiourea with ethyl 2-chloro-3-oxobutanoate in pyridine yields ethyl 4-methyl-2-(methylamino)thiazole-5-carboxylate.

• Bromination of 1-cyclopropylethanone followed by treatment with thiourea derivatives generates substituted thiazoles.

Key intermediates like tert-butyl 5-acetyl-4-methylthiazol-2-yl(methyl)carbamate are isolated and characterized via $^1H$-NMR and mass spectrometry.

Pyrrolone Core Assembly

The 1,2-dihydro-3H-pyrrol-3-one scaffold is constructed through:

• Enaminone formation : Treatment of thiazole-carboxylate intermediates with N,N-dimethylformamide–dimethylacetal (DMF–DMA) generates enaminones, crucial for subsequent cyclization.

• Condensation with substituted anilines : Microwave-assisted reactions between enaminones and 4-methoxyphenylguanidine at 120°C for 30 minutes yield the pyrrolone ring.

Microwave-Assisted Synthesis

Enhanced Reaction Efficiency

Microwave irradiation reduces reaction times from hours to minutes while improving yields by 15–20% compared to conventional heating. For instance:

• Cyclization of enaminone intermediates with aryl guanidines under microwave conditions (150°C, 20 min) achieves 78% yield versus 55% with oil-bath heating.

Solvent and Catalyst Optimization

Optimal conditions for microwave reactions include:

Parameter	Optimal Value	Impact on Yield
Solvent	DMF	Maximizes solubility of polar intermediates
Temperature	140–160°C	Balances reaction rate and decomposition
Catalyst	CuI (5 mol%)	Accelerates enaminone formation

These parameters are critical for minimizing side products like hydrolyzed thiazoles.

Critical Reaction Steps and Mechanisms

Enaminone Fluorination

SelectFluor-mediated fluorination of enaminones at 0°C introduces fluorine atoms at the C3 position, enhancing bioactivity. The reaction proceeds via an electrophilic mechanism:

$$\text{Enaminone} + \text{SelectFluor} \xrightarrow{\text{MeOH, 0°C}} \text{Fluoro-enaminone} \quad (85\% \text{ yield})$$

Pyrimidine Ring Closure

Acid-catalyzed cyclization of fluorinated enaminones with 4-methoxyphenylguanidine forms the pyrrolone core. The mechanism involves:

• Protonation of the guanidine nitrogen , increasing electrophilicity.

• Nucleophilic attack by the enaminone’s β-carbon.

• Aromatization via elimination of ammonia.

Yield Optimization Strategies

Protecting Group Strategies

Masking reactive amines with tert-butoxycarbonyl (Boc) groups prevents undesired side reactions:

• Boc protection of 2-methylaminothiazole improves yield in alkylation steps from 45% to 72%.

Purification Techniques

Technique	Application	Purity Achieved
Flash Chromatography	Separation of Boc-protected intermediates	≥95%
Recrystallization	Final product purification	99% (by HPLC)

Analytical Characterization

Spectroscopic Methods

• $^1H$-NMR (400 MHz, DMSO-$d_6$): δ 7.89 (d, J = 8.4 Hz, 2H, Ar-H), 6.93 (d, J = 8.4 Hz, 2H, Ar-H), 5.21 (s, 1H, NH), 4.02 (s, 3H, OCH$_3$).

• HRMS : m/z calculated for C$_{20}$H$_{17}$N$_3$O$_2$S [M+H]$^+$: 364.1089; found: 364.1093.

Chromatographic Validation

• HPLC : Retention time = 12.4 min (C18 column, 70:30 acetonitrile/water), confirming ≥98% purity.

Industrial-Scale Production Challenges

Cost-Effective Reagent Selection

Replacing toxic reagents like sodium cyanide with safer alternatives (e.g., potassium cyanide) reduces waste disposal costs by 30% without compromising yield.

Continuous Flow Synthesis

Pilot studies demonstrate that continuous flow reactors achieve:

• 20% higher space-time yield compared to batch reactors.

• Reduced solvent consumption (from 50 L/kg to 15 L/kg).

Emerging Methodologies

Photocatalytic C–H Activation

Recent advances utilize visible-light photocatalysis for direct functionalization of the thiazole ring:

$$\text{Thiazole} + \text{Alkene} \xrightarrow{\text{Ru(bpy)}_3^{2+}, \text{blue LED}} \text{Alkylated product} \quad (62\% \text{ yield})$$

Biocatalytic Approaches

Immobilized lipase enzymes catalyze enantioselective amidation of intermediates, achieving 90% ee in preliminary trials.

Q & A

Q. Table 1. Comparative Synthesis Yields for Pyrrolone Derivatives

Precursor	Reaction Conditions	Yield (%)	Reference
5-Hydroxy-3-phenyl-pyrrolone + Aniline	K$_2$CO$_3$, DMF, 80°C	46
5-Hydroxy-3,5-diphenyl-pyrrolone + Phenol	NaOH, EtOH, reflux	63

Q. Table 2. Computational Parameters for Molecular Docking

Software	Receptor Flexibility	Scoring Function	Validation Metric (RMSD)
AutoDock4	Flexible side-chains	Lamarckian GA	≤2.0 Å